Cas no 62128-01-2 (Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-)
![Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]- structure](https://www.kuujia.com/scimg/cas/62128-01-2x500.png)
62128-01-2 structure
Product name:Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-
Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]-
- N-(4-methoxyphenyl)-1-(5-nitrothiophen-2-yl)methanimine
- DTXSID00354873
- SR-01000198312-1
- SR-01000198312
- 4-Methoxy-N-[(E)-(5-nitrothiophen-2-yl)methylidene]aniline
- 62128-01-2
-
- Inchi: InChI=1S/C12H10N2O3S/c1-17-10-4-2-9(3-5-10)13-8-11-6-7-12(18-11)14(15)16/h2-8H,1H3
- InChI Key: ZEIZMTUGHVTKTO-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)N=CC2=CC=C(S2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 262.0413
- Monoisotopic Mass: 262.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.6Ų
- XLogP3: 3.4
Experimental Properties
- PSA: 64.73
Benzenamine, 4-methoxy-N-[(5-nitro-2-thienyl)methylene]- Related Literature
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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